Cas no 1314735-69-7 (methyl 3-(1-cyanocyclopropyl)-4-methoxybenzoate)

• Product Name: methyl 3-(1-cyanocyclopropyl)-4-methoxybenzoate
• CAS No: 1314735-69-7
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 6153010
• PubChem ID: 165844163
• Update Time: 2025-10-30

methyl 3-(1-cyanocyclopropyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-cyanocyclopropyl)-4-methoxybenzoate
• 1314735-69-7
• EN300-1837913

• Inchi： 1S/C13H13NO3/c1-16-11-4-3-9(12(15)17-2)7-10(11)13(8-14)5-6-13/h3-4,7H,5-6H2,1-2H3
• InChI Key： PUSKNOADVVVETA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=CC=1C1(C#N)CC1

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.3Ų

Additional information on methyl 3-(1-cyanocyclopropyl)-4-methoxybenzoate

Introduction to Methyl 3-(1-cyanocyclopropyl)-4-methoxybenzoate (CAS No. 1314735-69-7)

Methyl 3-(1-cyanocyclopropyl)-4-methoxybenzoate, with the chemical formula C₁₂H₁₁NO₃, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1314735-69-7, belongs to a class of molecules that exhibit promising biological activities. The structural features of this compound, particularly the presence of a cyano-substituted cyclopropyl group and a methoxybenzoate moiety, make it a valuable scaffold for designing novel therapeutic agents.

The methyl 3-(1-cyanocyclopropyl)-4-methoxybenzoate structure is characterized by its high degree of functionalization, which allows for diverse chemical modifications. This flexibility is crucial in medicinal chemistry, where subtle changes in molecular structure can significantly alter biological activity. The compound's benzoate backbone is a well-known pharmacophore in drug design, often associated with analgesic, anti-inflammatory, and antimicrobial properties. The introduction of the cyano group at the cyclopropyl position adds an additional layer of complexity, potentially influencing both the metabolic stability and binding affinity to biological targets.

In recent years, there has been a growing interest in cyclopropyl-containing compounds due to their unique electronic and steric properties. These features can enhance the interactions between the molecule and biological receptors, leading to improved efficacy. The 1-cyanocyclopropyl moiety in Methyl 3-(1-cyanocyclopropyl)-4-methoxybenzoate is particularly noteworthy, as it has been shown to modulate enzyme activity and receptor binding in various preclinical studies. This has opened up new avenues for exploring its potential in treating a range of diseases, including neurological disorders and infectious diseases.

The 4-methoxybenzoate part of the molecule contributes to its solubility and bioavailability, which are critical factors in drug development. Methoxy-substituted benzoates are commonly found in natural products and synthetic drugs, often exhibiting favorable pharmacokinetic profiles. The combination of these structural elements in Methyl 3-(1-cyanocyclopropyl)-4-methoxybenzoate makes it an intriguing candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have suggested that Methyl 3-(1-cyanocyclopropyl)-4-methoxybenzoate may interact with several key targets involved in disease pathways. For instance, preliminary data indicate that it could bind to enzymes implicated in inflammation and pain signaling. These findings are consistent with the known properties of benzoate derivatives and provide a strong rationale for exploring its therapeutic potential.

The synthesis of Methyl 3-(1-cyanocyclopropyl)-4-methoxybenzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group into the cyclopropyl ring is particularly challenging due to the reactivity of this heterocycle. However, recent developments in synthetic methodologies have made it more feasible to construct such complex molecules efficiently. These advances have not only improved yield but also reduced the environmental impact of synthetic processes.

In addition to its potential as a lead compound for drug discovery, Methyl 3-(1-cyanocyclopropyl)-4-methoxybenzoate has applications in material science and agrochemicals. Its unique structure makes it a suitable candidate for developing novel polymers and coatings with enhanced durability and functionality. Furthermore, its bioactive properties could be leveraged in creating next-generation pesticides and herbicides that are more effective and environmentally sustainable.

The pharmaceutical industry is increasingly focusing on personalized medicine, where drugs are tailored to individual patients based on their genetic makeup. Methyl 3-(1-cyanocyclopropyl)-4-methoxybenzoate could play a role in this emerging field by serving as a building block for personalized therapeutic agents. By modifying its structure based on patient-specific data, researchers may be able to develop treatments that are more effective and have fewer side effects.

Ongoing clinical trials are evaluating the efficacy of compounds derived from similar scaffolds in treating various conditions. While Methyl 3-(1-cyanocyclopropyl)-4-methoxybenzoate itself has not yet entered human trials, its preclinical data are highly encouraging. These studies have demonstrated its ability to modulate key disease pathways without significant toxicity. Such findings are crucial for advancing promising candidates into late-stage development.

The future of drug discovery will likely rely heavily on interdisciplinary collaboration between chemists, biologists, and computer scientists. By integrating experimental data with computational modeling, researchers can accelerate the identification and optimization of lead compounds like Methyl 3-(1-cyanocyclopropyl)-4-methoxybenzoate. This holistic approach will be essential for addressing the growing burden of chronic diseases and developing innovative solutions to global health challenges.